Cas no 1261823-46-4 (5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl)

• Product Name: 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl
• CAS No: 1261823-46-4
• MF: C₁₅H₁₁F₅O
• MW: 302.239261865616
• CID: 4992463
• Update Time: 2025-05-20

5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H11F5O/c1-21-13-7-10(6-11(8-13)14(16)17)9-2-4-12(5-3-9)15(18,19)20/h2-8,14H,1H3
• InChI Key： OMGRLWTZQIYMND-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl

Introduction to 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261823-46-4)

5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl, identified by its CAS number 1261823-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating both difluoromethyl and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of this compound consists of two benzene rings connected by a phenyl bridge, with specific functional groups attached at the 5-position, 3-position, and 4'-position, respectively. The presence of fluorine atoms at these positions enhances the compound's electronic properties, making it a valuable candidate for various industrial and scientific applications. In particular, the difluoromethyl group (–CHF₂) and the trifluoromethyl group (–CF₃) are known for their ability to modulate lipophilicity, metabolic stability, and binding affinity in drug-like molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The structural motif of 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl aligns well with this trend, as it combines the benefits of multiple fluorinated substituents while maintaining a rigid biphenyl core. This rigidity is particularly advantageous for designing molecules with high target specificity and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating kinase inhibitors, where the electron-withdrawing nature of the fluorine substituents enhances binding interactions with protein targets. Additionally, the methoxy group (–OCH₃) at the 3-position introduces further tunability, allowing for modifications that can fine-tune solubility and bioavailability.

The synthesis of 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl presents unique challenges due to the sensitivity of fluorinated intermediates. However, recent methodological improvements in fluorination chemistry have made it more feasible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and electrochemical fluorination have been particularly effective in constructing the desired biphenyl framework.

In materials science, this compound has shown promise as a precursor for advanced polymers and liquid crystals. The rigid biphenyl core imparts thermal stability and mechanical strength, while the fluorinated groups enhance electron transport properties. These characteristics make it an attractive candidate for organic electronics applications, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a computational chemistry perspective, 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl has been extensively studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed insights into how the fluorine substituents influence molecular orbitals, which can guide further derivatization efforts. These computational studies also highlight the compound's potential as a ligand in coordination chemistry, where its ability to engage with transition metals could lead to novel catalytic systems.

The pharmaceutical industry has been particularly interested in exploring derivatives of this biphenyl scaffold for their potential therapeutic effects. Preclinical studies have indicated that certain analogs exhibit anti-inflammatory and anticancer properties by modulating key signaling pathways. The difluoromethyl group is often associated with enhanced metabolic stability, reducing the need for frequent dosing, while the trifluoromethyl group contributes to improved binding affinity through steric hindrance and electronic effects.

Future research directions may focus on expanding the chemical space around this core structure by introducing additional functional groups or exploring different substitution patterns. The versatility of 5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl makes it a valuable platform for drug discovery programs aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, access to increasingly complex derivatives will become more streamlined, accelerating the development pipeline.

In summary,5-(Difluoromethyl)-3-methoxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261823-46-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and catalysis. As research progresses，this molecule is poised to play a significant role in shaping future advancements in these fields.